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Compound of Interest

Compound Name: 3,4'-Dinitrobenzophenone

Cat. No.: B074715

Essential Safety and Handling Guide for 3,4'-
Dinitrobenzophenone

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3,4'-Dinitrobenzophenone.
Adherence to these protocols is essential for ensuring personal safety and environmental
protection.

Hazard Identification and Quantitative Data

3,4'-Dinitrobenzophenone is a flammable solid that can cause irritation to the eyes, skin, and
respiratory system.[1] It is crucial to handle this chemical with appropriate precautions in a
controlled laboratory environment.

Table 1: Hazard and Precautionary Information
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Category

Code Description

Hazard Statement

H228 Flammable solid.[1]

R36/37/38

Irritating to eyes, respiratory

system and skin.[1]

Precautionary Statements

Keep away from heat, hot

surfaces, sparks, open flames
P210 o

and other ignition sources. No

smoking.

P240

Ground and bond container

and receiving equipment.[1]

P241

Use explosion-proof
electrical/ventilating/lighting

equipment.[1]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.

P370 + P378

In case of fire: Use dry sand,
dry chemical or alcohol-

resistant foam to extinguish.

S26

In case of contact with eyes,
rinse immediately with plenty
of water and seek medical

advice.[1]

S36

Wear suitable protective
clothing.[1]

Table 2: Physical and Chemical Properties
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Property Value

Appearance White to Light yellow to Green powder/crystal
Molecular Weight 272.21 g/mol [1]

Melting Point 172.0t0 176.0 °C

Purity >98.0% (GC)

Note: Specific occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) have not
been established. Handle with caution to minimize exposure.

Operational Plan: Handling and Storage

A systematic approach to handling and storage is critical to mitigate the risks associated with
3,4'-Dinitrobenzophenone.

Engineering Controls:

e Ventilation: Always handle this chemical in a well-ventilated area. Use a certified chemical
fume hood to prevent the dispersion of dust.

o Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[1] All
equipment and containers must be properly grounded and bonded to prevent static
discharge.[1]

o Safety Stations: Ensure immediate access to an eyewash station and a safety shower.
Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles or a face shield.[2][3] Standard
eyeglasses are not sufficient.[3]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., nitrile, neoprene).[2][4][5] Always inspect
gloves for integrity before use.
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o Clothing: Wear a flame-retardant lab coat or chemical-resistant coveralls.[1][4] Ensure
clothing provides full body coverage.

o Respiratory Protection: If working outside of a fume hood or if dust generation is likely, use a
NIOSH-approved air-purifying respirator with appropriate particulate filters.[4]

Handling Protocol:

o Preparation: Before handling, ensure all engineering controls are operational and all required
PPE is donned correctly.

» Dispensing: Avoid creating dust when handling the solid material. Use spark-proof tools.

» Hygiene: Wash hands and face thoroughly after handling.[6] Do not eat, drink, or smoke in
the laboratory area.[7]

» Contamination: If skin contact occurs, immediately wash the affected area with plenty of
soap and water and remove contaminated clothing.[6][7] If eye contact occurs, rinse
cautiously with water for several minutes.[6]

Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]
o Keep away from heat, sparks, open flames, and other sources of ignition.[6]

o Store locked up and segregated from incompatible materials such as strong oxidizing
agents.

Disposal Plan: Waste and Spills
Proper disposal is a critical step in the chemical lifecycle to ensure environmental safety.

Waste Disposal Protocol:

o Classification: All waste containing 3,4'-Dinitrobenzophenone, including contaminated
materials and rinsate, must be treated as hazardous waste.
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e Containment: Collect solid waste in a clearly labeled, sealed, and appropriate hazardous
waste container. Liquid waste (e.g., from rinsing) should be collected in a separate, labeled
hazardous waste container for liquids.

» Disposal: Dispose of contents and containers at an approved waste disposal plant. Do not
dispose of down the drain or in regular trash.

o Empty Containers: Triple rinse empty containers with a suitable solvent (e.g., acetone or
ethanol). Collect all rinsate as hazardous waste.[8] After decontamination, deface the label
and dispose of the container according to your institution's guidelines for clean lab glass or
plastic.[8]

Spill Response Protocol: The immediate response to a spill is crucial for containment and
safety. The following workflow outlines the necessary steps.
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Workflow for 3,4'-Dinitrobenzophenone Spill Response
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\
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Caption: Spill response workflow for 3,4'-Dinitrobenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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